Pipecuronium Bromide

• CAS No.: 52212-02-9
• Product Name: Pipecuronium Bromide
• Molecular Formula: C₃₅H₆₂Br₂N₄O₄
• Molecular Weight: 762.7 g/mol
• IUPAC Name: [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetyloxy-2,16-bis(4,4-dimethylpiperazin-4-ium-1-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;dibromide
• Standard InChI: InChI=1S/C35H62N4O4.2BrH/c1-24(40)42-32-21-26-9-10-27-28(35(26,4)23-31(32)37-15-19-39(7,8)20-16-37)11-12-34(3)29(27)22-30(33(34)43-25(2)41)36-13-17-38(5,6)18-14-36;;/h26-33H,9-23H2,1-8H3;2*1H/q+2;;/p-2/t26-,27+,28-,29-,30-,31-,32-,33-,34-,35-;;/m0../s1
• Standard InChIKey: TXWBOBJCRVVBJF-YTGGZNJNSA-L
• Isomeric SMILES: CC(=O)O[C@H]1C[C@@H]2CC[C@@H]3[C@@H]([C@]2(C[C@@H]1N4CC[N+](CC4)(C)C)C)CC[C@]5([C@H]3C[C@@H]([C@@H]5OC(=O)C)N6CC[N+](CC6)(C)C)C.[Br-].[Br-]
• SMILES: CC(=O)OC1CC2CCC3C(C2(CC1N4CC[N+](CC4)(C)C)C)CCC5(C3CC(C5OC(=O)C)N6CC[N+](CC6)(C)C)C.[Br-].[Br-]
• Canonical SMILES: CC(=O)OC1CC2CCC3C(C2(CC1N4CC[N+](CC4)(C)C)C)CCC5(C3CC(C5OC(=O)C)N6CC[N+](CC6)(C)C)C.[Br-].[Br-]
• Description: Pipecuronium bromide is a steroid ester.; A piperazinyl androstane derivative which is a non-depolarizing neuromuscular blocking agent (NEUROMUSCULAR NONDEPOLARIZING AGENTS). It is used as a muscle relaxant during ANESTHESIA and surgical procedures.
• Related CAS: 68399-58-6 (Parent)
• Synonyms: Arduan; Bromide, Pipecurium; Bromide, Pipecuronium; Dibromide Pipecuronium; Dibromide, Dihydrate Pipecuronium; Dihydrate Pipecuronium Dibromide; Pipecurium; Pipecurium Bromide; Pipecuronium; Pipecuronium Bromide; Pipecuronium Dibromide, (16 alpha)-Isomer; Pipecuronium Dibromide, (17 alpha)-Isomer; Pipecuronium Dibromide, (3 beta)-Isomer; Pipecuronium Dibromide, Dihydrate; Pipecuronium, Dibromide; RGH 1106; RGH-1106; RGH1106
• PubChem Compound: 65332
• Last Modified: Nov 11 2021